N-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide
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Overview
Description
The compound “N-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide” is a complex organic molecule that contains several functional groups, including a benzothiazole, isoxazole, and carboxamide . These types of compounds are often used in medicinal chemistry due to their diverse biological activities .
Synthesis Analysis
While the specific synthesis pathway for this compound is not available, benzothiazole derivatives can be synthesized through various synthetic pathways including diazo-coupling, Knoevenagel condensation, Biginelli reaction, molecular hybridization techniques, microwave irradiation, one-pot multicomponent reactions, etc .Molecular Structure Analysis
The molecular structure of this compound would be complex due to the presence of multiple rings and functional groups. The benzothiazole and isoxazole rings are aromatic and would contribute to the stability of the molecule. The fluorine atom attached to the benzothiazole ring would be highly electronegative, potentially affecting the reactivity of the molecule .Physical And Chemical Properties Analysis
The physical and chemical properties of this compound would depend on its specific structure. The presence of the fluorine atom could increase its stability and potentially its boiling and melting points .Scientific Research Applications
Application in Medicinal Chemistry
Scientific Field
Medicinal Chemistry
Application Summary
This compound is explored for its potential as a therapeutic agent due to the presence of the benzothiazole moiety, which is known for its anti-inflammatory and analgesic properties . It’s being investigated for its efficacy in treating conditions that require anti-inflammatory agents.
Methods of Application
Researchers synthesize derivatives of this compound and test them in vitro and in vivo for their pharmacological effects. The methods include the use of cell lines and animal models to assess the anti-inflammatory and analgesic activities.
Results Summary
The compound has shown promising results in preliminary studies, indicating significant anti-inflammatory and analgesic activities at certain dosages compared to standard drugs. However, detailed quantitative data and statistical analyses are not available in the search results.
Application in Drug Design
Scientific Field
Drug Design
Application Summary
The compound’s structure is being utilized to design new drugs with improved pharmacokinetic properties. Its molecular framework serves as a base for creating analogs with potential as selective COX-2 inhibitors, which are important in reducing gastrointestinal side effects associated with traditional NSAIDs .
Methods of Application
Drug design involves computational modeling to predict the interaction of the compound with biological targets, followed by synthesis and characterization of the designed analogs.
Results Summary
The designed drugs based on this compound are in the early stages of development, and their effectiveness and safety profiles are currently under investigation.
Application in Biochemical Research
Scientific Field
Biochemistry
Application Summary
The compound is used in biochemical research to study the enzyme inhibition properties due to its fluorobenzothiazol moiety. It’s particularly relevant in the study of enzymes involved in inflammatory pathways .
Methods of Application
Biochemical assays are conducted to determine the inhibitory concentration (IC50) of the compound against target enzymes. The assays are performed under controlled laboratory conditions.
Results Summary
The compound has demonstrated weak COX-1 inhibitory activity in colorimetric assays, suggesting its potential selectivity for COX-2 .
Application in Pharmacodynamics
Scientific Field
Pharmacodynamics
Application Summary
This compound is being studied for its dynamic interactions within biological systems, especially its binding affinity and duration of action as an anti-inflammatory agent .
Methods of Application
Pharmacodynamic studies involve the administration of the compound to animal models, followed by monitoring various biomarkers to assess its effects over time.
Results Summary
Early results indicate that the compound has a favorable binding affinity and a sustained duration of action, but further studies are needed to confirm these findings.
Application in Toxicology
Scientific Field
Toxicology
Application Summary
Toxicological assessments are crucial for determining the safety profile of the compound. It is being evaluated for its potential toxic effects on various organ systems .
Methods of Application
Toxicological studies include acute and chronic toxicity tests, usually conducted on rodent models, to observe any adverse effects following administration.
Results Summary
The compound has so far shown a low level of toxicity in preliminary tests, suggesting a good safety margin. Detailed toxicological data is still being compiled.
Application in Chemical Synthesis
Scientific Field
Chemical Synthesis
Application Summary
The compound serves as a key intermediate in the synthesis of various benzothiazole derivatives, which have a wide range of biological activities .
Methods of Application
Chemical synthesis involves the use of the compound in various reactions to produce new derivatives. The reactions are carried out under controlled conditions to ensure high yield and purity.
Results Summary
The compound has been successfully used to synthesize a range of derivatives, some of which have shown promising biological activity in preliminary screenings.
This analysis provides a snapshot of the current state of research on this compound. It’s important to note that the information is based on available data and ongoing research, and the applications may evolve as more findings emerge.
Application in Antimicrobial Research
Scientific Field
Microbiology
Application Summary
The compound is being studied for its potential antimicrobial properties. Benzothiazole derivatives have been recognized for their ability to inhibit the growth of various bacteria and fungi, which makes this compound a candidate for developing new antimicrobial agents .
Methods of Application
The antimicrobial activity is assessed using standard microbiological techniques, such as disk diffusion and broth dilution methods, to determine the minimum inhibitory concentration (MIC) against selected microbial strains.
Results Summary
While specific data on this compound is not available, related benzothiazole derivatives have shown efficacy against certain strains of bacteria and fungi, indicating potential for this compound as well .
Application in Neuroprotective Agent Development
Scientific Field
Neurology
Application Summary
Research is being conducted to evaluate the neuroprotective effects of the compound. Benzothiazoles have been associated with protective effects against neurodegenerative diseases due to their antioxidant properties .
Methods of Application
Neuroprotective studies typically involve in vitro neuronal cultures or in vivo animal models where the compound is administered prior to inducing a neurotoxic effect.
Results Summary
Preliminary studies suggest that benzothiazole derivatives, including this compound, may reduce oxidative stress in neuronal cells, but further research is needed to confirm these findings .
Application in Anti-inflammatory Drug Development
Scientific Field
Pharmacology
Application Summary
The compound’s potential as an anti-inflammatory drug is being explored, particularly its selectivity towards COX-2 inhibition, which could lead to fewer gastrointestinal side effects compared to traditional NSAIDs .
Methods of Application
In vitro assays and animal models are used to evaluate the compound’s efficacy in reducing inflammation, as well as its selectivity towards COX-2 over COX-1.
Results Summary
Some benzothiazole derivatives have demonstrated significant anti-inflammatory activity with reduced ulcerogenic action, suggesting a promising direction for this compound .
Application in Cancer Research
Scientific Field
Oncology
Application Summary
Benzothiazole structures are being investigated for their anticancer properties. This compound, with its unique molecular structure, is part of this research to discover new chemotherapeutic agents .
Methods of Application
Cancer research involves testing the compound’s cytotoxicity against various cancer cell lines using assays like MTT and cell viability tests.
Results Summary
While detailed results on this specific compound are not available, benzothiazole derivatives have shown potential in inhibiting the growth of certain cancer cells .
Application in Analgesic Development
Scientific Field
Pain Management
Application Summary
The compound is being researched for its analgesic properties. The benzothiazole moiety is known to contribute to pain relief without the side effects associated with opioids .
Methods of Application
Analgesic properties are tested through in vivo pain models in animals, such as the hot plate and tail-flick tests.
Results Summary
Related compounds have shown promising analgesic effects, indicating that this compound may also possess similar properties .
Application in Antioxidant Research
Application Summary
Antioxidant research is focused on the compound’s ability to scavenge free radicals and protect cells from oxidative damage, which is important in preventing various diseases .
Methods of Application
The antioxidant capacity is measured using assays like DPPH radical scavenging and reducing power assays.
Results Summary
Studies on benzothiazole derivatives have indicated antioxidant activity, which may also apply to this compound, although specific data is not yet available .
Future Directions
properties
IUPAC Name |
N-(6-fluoro-1,3-benzothiazol-2-yl)-3-methyl-N-(oxolan-2-ylmethyl)-1,2-oxazole-5-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16FN3O3S/c1-10-7-14(24-20-10)16(22)21(9-12-3-2-6-23-12)17-19-13-5-4-11(18)8-15(13)25-17/h4-5,7-8,12H,2-3,6,9H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NDMSVTUFNGNNCL-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NOC(=C1)C(=O)N(CC2CCCO2)C3=NC4=C(S3)C=C(C=C4)F |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16FN3O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
361.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(6-fluorobenzo[d]thiazol-2-yl)-3-methyl-N-((tetrahydrofuran-2-yl)methyl)isoxazole-5-carboxamide |
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